6-(butan-2-yl)-4-chloro-3-nitroquinoline
Description
The compound “6-(butan-2-yl)-4-chloro-3-nitroquinoline” is a quinoline derivative. Quinolines are aromatic compounds that contain two fused rings, a benzene ring and a pyridine ring. In this case, the quinoline core is substituted at the 6-position with a butan-2-yl (or sec-butyl) group, at the 4-position with a chlorine atom, and at the 3-position with a nitro group .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the quinoline core, with the various substituents attached at the specified positions. The butan-2-yl group would provide some degree of steric bulk, the chloro group would be a potential site for further reactions, and the nitro group would contribute to the compound’s reactivity .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the electron-withdrawing nitro group and the electron-donating butan-2-yl group. The presence of these groups could direct further chemical reactions to specific positions on the quinoline ring .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the nitro group could make the compound more polar, while the butan-2-yl group could increase its hydrophobicity .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(butan-2-yl)-4-chloro-3-nitroquinoline involves the nitration of 6-(butan-2-yl)-4-chloroquinoline followed by reduction of the nitro group to an amino group.", "Starting Materials": [ "6-(butan-2-yl)-4-chloroquinoline", "Nitric acid", "Sulfuric acid", "Hydrogen gas", "Palladium on carbon", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Nitration of 6-(butan-2-yl)-4-chloroquinoline using nitric acid and sulfuric acid to yield 6-(butan-2-yl)-4-chloro-3-nitroquinoline", "Reduction of the nitro group in 6-(butan-2-yl)-4-chloro-3-nitroquinoline using hydrogen gas and palladium on carbon catalyst to yield 6-(butan-2-yl)-4-chloro-3-aminoquinoline", "Quaternization of 6-(butan-2-yl)-4-chloro-3-aminoquinoline using hydrochloric acid to yield 6-(butan-2-yl)-4-chloro-3-(butan-2-ylamino)quinoline", "Neutralization of 6-(butan-2-yl)-4-chloro-3-(butan-2-ylamino)quinoline using sodium hydroxide and recrystallization from ethanol to yield 6-(butan-2-yl)-4-chloro-3-nitroquinoline" ] } | |
CAS RN |
1982832-10-9 |
Product Name |
6-(butan-2-yl)-4-chloro-3-nitroquinoline |
Molecular Formula |
C13H13ClN2O2 |
Molecular Weight |
264.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
